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Compound of Interest

1-(Bromomethyl)-4-
Compound Name:

ethynylbenzene
CAS No.: 351002-91-0
Cat. No.: B1504678

Get Quote

Executive Summary

1-(Bromomethyl)-4-ethynylbenzene (CAS: 351002-91-0), also known as 4-ethynylbenzyl
bromide, is a high-value bifunctional linker used extensively in medicinal chemistry, chemical
biology, and materials science.[1][2] Its structural utility lies in its orthogonality: it possesses a
terminal alkyne capable of bioorthogonal "Click" chemistry (CUAAC) and a benzyl bromide
moiety primed for rapid nucleophilic substitution (

).

This dual reactivity makes it an ideal "staple” for fragment-based drug discovery (FBDD),
PROTAC (Proteolysis Targeting Chimera) linker synthesis, and the functionalization of surfaces
or polymers. This guide details its physicochemical profile, validated synthesis protocols, and
handling requirements.

Physicochemical Profile
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The following data establishes the baseline identity and physical constants for 1-
(Bromomethyl)-4-ethynylbenzene. Researchers must verify these parameters to ensure
reagent purity, as the compound is prone to degradation if stored improperly.

Parameter Value Notes

1-(Bromomethyl)-4-

IUPAC Name
ethynylbenzene
Common Name 4-Ethynylbenzyl bromide
Distinct from 1-bromo-4-
CAS Number 351002-91-0 ethynylbenzene (CAS 766-96-

1)

Molecular Formula

Used for stoichiometric

Molecular Weight 195.06 g/mol ]
calculations
) ] ) Colorless to pale yellow
Physical State Solid (Low melting) o
crystals/liquid
) ) Melts near physiological
Melting Point 35-38 °C
temperature
Boiling Point ~234 °C (Predicted) Decomposes at high heat
Density 1.42 g/cm3
N Reacts with nucleophilic
Solubility DCM, THF, Toluene, DMF

solvents (e.g., MeOH)

Synthetic Pathways & Protocol

While 1-(Bromomethyl)-4-ethynylbenzene is commercially available, in-house preparation is
often required to ensure freshness, as the benzyl bromide moiety hydrolyzes over time. The
most robust synthetic route proceeds via the bromination of 4-ethynylbenzyl alcohol.

Validated Synthesis Protocol (Appel Reaction)
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Objective: Convert 4-ethynylbenzyl alcohol to 1-(bromomethyl)-4-ethynylbenzene using
Triphenylphosphine (

) and Carbon Tetrabromide (
) or N-Bromosuccinimide (NBS).

Reagents:

4-Ethynylbenzyl alcohol (1.0 equiv)

Triphenylphosphine (

) (1.1 equiv)

Carbon Tetrabromide (

) (1.1 equiv)

Solvent: Dichloromethane (DCM), anhydrous.

Workflow:

Preparation: Flame-dry a round-bottom flask and purge with Nitrogen (

) or Argon.

» Dissolution: Dissolve 4-ethynylbenzyl alcohol in anhydrous DCM (0.1 M concentration). Cool
the solution to 0 °C in an ice bath.

o Activation: Add

(1.1 equiv) to the stirring solution.

¢ Bromination: Add

(1.1 equiv) portion-wise over 15 minutes. Note: The solution may turn slightly yellow. The
reaction is exothermic; maintain O °C to prevent alkyne polymerization.

e Monitoring: Stir at 0 °C for 1 hour, then warm to room temperature (RT). Monitor by TLC
(Hexane/EtOAc 9:1). The product (
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) is less polar than the alcohol.

e Workup: Quench with saturated

solution. Extract with DCM (
). Dry combined organics over
, filter, and concentrate in vacuo at <30 °C (heat sensitive).

 Purification: Flash column chromatography using 100% Hexanes or 5% EtOAc/Hexanes.

o Storage: Store immediately at -20 °C under inert gas.

Mechanistic Causality

o Why Appel? The Appel reaction conditions are neutral and mild, avoiding the strong acids
(like HBr) that could hydrate the terminal alkyne to a ketone.

o Temperature Control: Keeping the reaction cool minimizes self-alkylation (polymerization)
between the alkyne of one molecule and the benzyl bromide of another.

Reactivity & Applications (Mechanism)

The core value of 1-(Bromomethyl)-4-ethynylbenzene is its ability to serve as a linchpin in
convergent synthesis. The diagram below illustrates its orthogonal reactivity profile.

. CUAAC Click )
Terminal Alkyne (+ Azide-R) -~ 1,2,3-Triazole
Site A = = i
1-(Bromomethyl)- (C=CH) (Stable Linkage) -__ P
4-ethynyl . . ;
(Bifitné?gngﬁl_ﬁ?:r) Site B . SN2 Substitution ) ] ___» Bioconjugates
Benzyl Bromide (+ Nucleophile: SH, NH2, OH) _ Functionalized ~
(-CH2Br) Scaffold

Click to download full resolution via product page

Figure 1: Orthogonal reactivity pathways. The benzyl bromide undergoes nucleophilic
substitution (
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), while the alkyne participates in Copper-Catalyzed Azide-Alkyne Cycloaddition (CUAAC).

Key Applications
o PROTAC Linkers: The benzyl group provides a rigid spacer, while the alkyne allows for

“clicking" onto E3 ligase ligands (e.g., Thalidomide derivatives).

o Surface Engineering: The benzyl bromide reacts with surface amines (silanized glass) or
thiols (gold), leaving the alkyne exposed for subsequent bio-functionalization.

o Photo-Affinity Labeling: Used to synthesize probes where the alkyne serves as a latent
handle for enrichment after the probe has bound its target.

Handling & Safety (Lachrymator Warning)

Critical Warning: Benzyl bromides are potent lachrymators (tear gas agents). They cause
severe eye and respiratory irritation.[1]

Engineering Controls: ALWAYS handle inside a functioning chemical fume hood.

PPE: Wear chemical-resistant gloves (Nitrile or Laminate), safety goggles, and a lab coat.

Decontamination: In case of a spill, neutralize with a solution of 5% sodium thiosulfate and
dilute ammonia to displace the bromide and quench volatility.

Storage: The compound is heat and light sensitive.

o Temperature: -20 °C.

o Atmosphere: Argon or Nitrogen (prevents oxidation/hydrolysis).

o Container: Amber glass vial (protects from UV-induced radical bromination/degradation).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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